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Compound of Interest

Compound Name: Triflumizole

Cat. No.: B3432268 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of Triflumizole's Maximum Residue Limits

(MRLs) and performance with alternative fungicides in various fruit crops. The information is

intended to support research, scientific analysis, and drug development by offering a

consolidated view of publicly available experimental data.

Triflumizole is a broad-spectrum imidazole fungicide that acts as a demethylation inhibitor

(DMI), disrupting ergosterol biosynthesis in fungi, a critical component of their cell membranes.

[1][2][3] This mode of action provides both protective and curative control against a variety of

fungal diseases in fruits and vegetables, including powdery mildew and scab.[3][4]

Comparative Analysis of Maximum Residue Limits
(MRLs)
The following tables summarize the established MRLs for Triflumizole and three common

alternative fungicides—Azoxystrobin, Boscalid, and Pyraclostrobin—in various fruit crops. It is

important to note that direct comparative studies under identical conditions are limited.

Therefore, the data presented is a compilation from various sources and jurisdictions.

Table 1: Maximum Residue Limits (MRLs) for Triflumizole and Alternative Fungicides in Pome

Fruits (mg/kg)

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b3432268?utm_src=pdf-interest
https://www.benchchem.com/product/b3432268?utm_src=pdf-body
https://www.benchchem.com/product/b3432268?utm_src=pdf-body
https://resistance.nzpps.org/index.php?p=fungicides/dmi
https://cropprotectionnetwork.org/web-books/fungicide-use-in-field-crops?section=21-frac-codes-1-21
https://www.fao.org/fileadmin/user_upload/IPM_Pesticide/JMPR/Evaluations/2013/Triflumizole.pdf
https://www.fao.org/fileadmin/user_upload/IPM_Pesticide/JMPR/Evaluations/2013/Triflumizole.pdf
https://sitem.herts.ac.uk/aeru/ppdb/en/Reports/665.htm
https://www.benchchem.com/product/b3432268?utm_src=pdf-body
https://www.benchchem.com/product/b3432268?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3432268?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Fungicide Apple Pear

Triflumizole 0.5 (Canada)[5] 2.0 (Codex)

Azoxystrobin 0.5 (Codex) 0.5 (Codex)

Boscalid 2 (JMPR) -

Pyraclostrobin 0.5 (Codex) 0.5 (Codex)

Table 2: Maximum Residue Limits (MRLs) for Triflumizole and Alternative Fungicides in Stone

Fruits (mg/kg)

Fungicide Cherries Peaches Plums

Triflumizole 4 (Codex)[6] - -

Azoxystrobin 2 (Codex) 2 (Codex) 0.7 (Codex)

Boscalid - - -

Pyraclostrobin 2 (Codex) 2 (Codex) 0.5 (Codex)

Table 3: Maximum Residue Limits (MRLs) for Triflumizole and Alternative Fungicides in

Berries (mg/kg)

Fungicide Grapes Strawberries

Triflumizole 3 (Codex)[6] 2 (USA)[6]

Azoxystrobin 2 (Codex) 5 (Codex)

Boscalid 5 (Codex) 5 (EU)

Pyraclostrobin 2 (Codex) 1.5 (EU)

Table 4: Maximum Residue Limits (MRLs) for Triflumizole and Alternative Fungicides in Citrus

Fruits (mg/kg)
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Fungicide Citrus Fruits

Triflumizole 0.01* (EU)[7][8]

Azoxystrobin 15 (Codex)

Boscalid -

Pyraclostrobin -

*Default MRL in the EU due to expired approval.[7][8]

Performance and Efficacy Insights
Direct, side-by-side comparisons of the efficacy of Triflumizole with Azoxystrobin, Boscalid,

and Pyraclostrobin in the same field trials are not extensively available in the reviewed

literature. However, individual studies provide insights into their effectiveness against specific

pathogens.

Triflumizole: Demonstrates good to very good efficacy against powdery mildew in grapes

and apples.[9][10]

Azoxystrobin: Shows high effectiveness against a broad spectrum of fungal diseases in

various fruits.

Boscalid: Provides good to excellent control of Botrytis bunch rot and powdery mildew in

grapes.[10]

Pyraclostrobin: In combination with boscalid (Pristine), it offers good preventative and post-

infection activity against bunch rot in grapes.

Experimental Protocols for MRL Validation
The validation of analytical methods for determining pesticide residues is crucial for ensuring

data accuracy and reliability. A widely accepted and validated method for multi-residue analysis

in fruits is the QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method.[11][12]

[13][14]
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General QuEChERS Protocol for Fruit Samples
Sample Homogenization: A representative sample of the fruit commodity is homogenized to

ensure uniformity. For dry fruits, a wetting step is included.[11]

Extraction: A subsample of the homogenate (typically 10-15 g) is weighed into a centrifuge

tube. Acetonitrile is added as the extraction solvent, and the tube is shaken vigorously.[13]

[14]

Salting-Out/Partitioning: Magnesium sulfate and sodium chloride (or other salts depending

on the specific QuEChERS variation) are added to induce phase separation between the

aqueous and organic layers. The tube is shaken and then centrifuged.[13][14]

Dispersive Solid-Phase Extraction (d-SPE) Cleanup: An aliquot of the upper acetonitrile layer

is transferred to a clean centrifuge tube containing a mixture of sorbents, such as primary

secondary amine (PSA) to remove organic acids and sugars, and C18 to remove non-polar

interferences. The tube is vortexed and centrifuged.[13][14]

Analysis: The final cleaned extract is analyzed using chromatographic techniques such as

Gas Chromatography-Mass Spectrometry (GC-MS/MS) or Liquid Chromatography-Tandem

Mass Spectrometry (LC-MS/MS) for the identification and quantification of the pesticide

residues.[14][15][16]

Method Validation Parameters
The validation of the analytical method should include the following parameters to ensure its

fitness for purpose:[17][18][19][20]

Specificity/Selectivity: The ability of the method to differentiate and quantify the target analyte

from other components in the sample matrix.

Linearity: The establishment of a linear relationship between the concentration of the analyte

and the instrumental response over a defined range.

Accuracy: The closeness of the measured value to the true value, typically assessed through

recovery studies by analyzing spiked samples at known concentrations.
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Precision: The degree of agreement among individual test results when the procedure is

applied repeatedly to multiple samplings from a homogeneous sample. This is usually

expressed as the relative standard deviation (RSD).

Limit of Detection (LOD): The lowest concentration of an analyte that can be reliably

detected by the analytical instrument.

Limit of Quantification (LOQ): The lowest concentration of an analyte that can be

quantitatively determined with acceptable precision and accuracy.

Ruggedness: The ability of the method to remain unaffected by small, deliberate variations in

method parameters.

Measurement Uncertainty: An estimation of the range within which the true value of the

measurement is believed to lie.

Visualizing Mechanisms and Workflows
Fungal Ergosterol Biosynthesis Pathway and the Action
of Triflumizole
Triflumizole, as a demethylation inhibitor (DMI), specifically targets the C14-demethylase

enzyme (encoded by the ERG11 gene) in the ergosterol biosynthesis pathway of fungi.[1][2]

This inhibition disrupts the production of ergosterol, a vital component for maintaining the

integrity and function of the fungal cell membrane.[21][22][23]
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Caption: Inhibition of Ergosterol Biosynthesis by Triflumizole.

Experimental Workflow for MRL Validation
The following diagram illustrates a typical workflow for the validation of a pesticide's Maximum

Residue Limit in a fruit crop, from sample preparation to data analysis.
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Caption: MRL Validation Experimental Workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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